Cas no 174457-99-9 (H-D-Asp(OBzl)-OBzl Hydrochloride)

H-D-Asp(OBzl)-OBzl Hydrochloride is a protected aspartic acid derivative commonly used in peptide synthesis. The compound features benzyl (Bzl) ester protecting groups on both the side chain carboxyl and α-carboxyl functionalities, ensuring selective deprotection during solid-phase or solution-phase peptide assembly. Its hydrochloride salt form enhances stability and solubility in organic solvents, facilitating handling and storage. This reagent is particularly valuable in the synthesis of complex peptides requiring orthogonal protection strategies. The benzyl groups can be removed via hydrogenolysis or acidic conditions, offering flexibility in deprotection protocols. Its high purity and consistent performance make it a reliable choice for research and pharmaceutical applications.

H-D-Asp(OBzl)-OBzl Hydrochloride structure

174457-99-9 structure

Product Name:H-D-Asp(OBzl)-OBzl Hydrochloride

CAS No:174457-99-9

MF:C₁₈H₂₀ClNO₄

MW:349.808704376221

CID:1359929

PubChem ID:71463668

Update Time:2025-06-28

H-D-Asp(OBzl)-OBzl Hydrochloride Chemical and Physical Properties

Names and Identifiers

- H-D-Asp(OBzl)-OBzl?HCl
- H-D-Asp(OBzl)-OBzl.HCl
- Dibenzyl D-aspartate hydrochloride (1:1)
- H0D0ASP(OBZL)-OBZL.HCL
- H-D-Asp(obzl)-obzl hcl
- H-d-asp(obzl)-obzl·hcl
- H-D-Asp(OBzl)-OBzl・HCl
- D-aspartate Dibenzyl hydrochloride
- Dibenzyl D-aspartate hydrochloride
- H-Asp(OBzl)-OBzl.HCl
- D-Aspartic acid, 1,4-bis(phenylmethyl) ester, hydrochloride (1:1)
- DS-7552
- CS-0156257
- AKOS016003039
- MFCD15071452
- H-D-Asp(OBzl)-Obzl hydrochloride
- dibenzyl (2R)-2-aminobutanedioate;hydrochloride
- 174457-99-9
- G72655
- 1,4-DIBENZYL (2R)-2-AMINOBUTANEDIOATE HYDROCHLORIDE
- H-D-Asp(OBzl)-OBzl Hydrochloride
- MDL： MFCD15071452
- Inchi： 1S/C18H19NO4.ClH/c19-16(18(21)23-13-15-9-5-2-6-10-15)11-17(20)22-12-14-7-3-1-4-8-14;/h1-10,16H,11-13,19H2;1H/t16-;/m1./s1
- InChI Key： ILBZEWOOBCRRAP-PKLMIRHRSA-N
- SMILES： Cl.O(CC1C=CC=CC=1)C([C@@H](CC(=O)OCC1C=CC=CC=1)N)=O

Computed Properties

Exact Mass: 349.108086g/mol
Monoisotopic Mass: 349.108086g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 9
Complexity: 373
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 78.6
Molecular Weight: 349.8g/mol

H-D-Asp(OBzl)-OBzl Hydrochloride Pricemore >>

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Chemenu	CM250327-25g	dibenzyl D-aspartate hydrochloride	174457-99-9	95%	25g	$163	2021-06-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RO966-20g	H-D-Asp(OBzl)-OBzl Hydrochloride	174457-99-9	97%	20g	780.0CNY	2021-07-12
Chemenu	CM250327-25g	dibenzyl D-aspartate hydrochloride	174457-99-9	95%	25g	$68	2023-02-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H92910-5g	H-D-Asp(OBzl)-OBzl.HCl	174457-99-9	97%	5g	¥187.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H92910-1g	H-D-Asp(OBzl)-OBzl.HCl	174457-99-9		1g	¥66.0	2021-09-09
TRC	A788658-100mg	H-D-Asp(OBzl)-OBzl Hydrochloride	174457-99-9		100mg	$ 50.00	2022-06-07
TRC	A788658-500mg	H-D-Asp(OBzl)-OBzl Hydrochloride	174457-99-9		500mg	$ 65.00	2022-06-07
TRC	A788658-1g	H-D-Asp(OBzl)-OBzl Hydrochloride	174457-99-9		1g	$ 80.00	2022-06-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RO966-5g	H-D-Asp(OBzl)-OBzl Hydrochloride	174457-99-9	97%	5g	225.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RO966-1g	H-D-Asp(OBzl)-OBzl Hydrochloride	174457-99-9	97%	1g	76.0CNY	2021-07-12